Cas no 2171444-51-0 ((3R)-3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)hexanoic acid)

• Product Name: (3R)-3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)hexanoic acid
• CAS No: 2171444-51-0
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6055908
• PubChem ID: 165960315
• Update Time: 2025-06-08

(3R)-3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)hexanoic acid
• EN300-1581204
• (3R)-3-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)hexanoic acid
• 2171444-51-0

• Inchi： 1S/C27H32N2O6/c1-2-7-18(14-24(30)31)29-26(32)25-17(12-13-34-25)15-28-27(33)35-16-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,17-18,23,25H,2,7,12-16H2,1H3,(H,28,33)(H,29,32)(H,30,31)/t17?,18-,25?/m1/s1
• InChI Key： LCIQTEYMFOICHR-JXHCQPQMSA-N
• SMILES： O1CCC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1C(N[C@@H](CC(=O)O)CCC)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on (3R)-3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)hexanoic acid

(3R)-3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)hexanoic acid (CAS No. 2171444-51-0)

(3R)-3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)hexanoic acid (CAS No. 2171444-51-0) is a sophisticated organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an oxolan ring, and a hexanoic acid moiety. These structural features make it a valuable intermediate in the synthesis of peptides and other bioactive molecules.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild basic conditions. This property allows for the sequential addition of amino acids to form complex peptides with high purity and yield. The presence of the Fmoc group in this compound ensures that the amino functionality remains protected during synthetic manipulations, preventing unwanted side reactions and ensuring the integrity of the final product.

The oxolan ring, specifically the 2-methyltetrahydrofuran (MTHF) derivative, is a versatile structural element that can be used to introduce chirality and enhance the stability of the molecule. The chirality at the C3 position, as indicated by the (3R) designation, is crucial for achieving specific biological activities and stereoselective interactions. This feature is particularly important in the development of chiral drugs, where enantiomeric purity can significantly affect pharmacological properties.

The hexanoic acid moiety provides a carboxylic acid functional group, which can be readily functionalized for conjugation with other molecules or for incorporation into larger molecular architectures. This versatility makes the compound a valuable building block in the synthesis of prodrugs, drug delivery systems, and other pharmaceutical formulations.

Recent research has highlighted the potential applications of this compound in various therapeutic areas. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory properties, making them potential candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Additionally, preliminary investigations have suggested that these compounds may have neuroprotective effects, which could be beneficial in neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

In the context of drug discovery and development, this compound serves as a key intermediate in the synthesis of more complex molecules with specific biological activities. The ability to precisely control the structure and functional groups of this compound allows researchers to fine-tune its properties for optimal therapeutic efficacy and safety. For example, modifications to the hexanoic acid moiety can alter the solubility and bioavailability of the final product, while changes to the oxolan ring can influence its metabolic stability and pharmacokinetic profile.

The use of advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric catalysis, has enabled researchers to efficiently synthesize this compound on a large scale with high enantiomeric purity. These methods have also facilitated the exploration of structural analogs with enhanced biological activities or improved pharmacological properties.

In conclusion, (3R)-3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)hexanoic acid (CAS No. 2171444-51-0) is a versatile and structurally complex organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups and chiral centers makes it an invaluable tool for developing new drugs and therapeutic agents. Ongoing research continues to uncover new applications and optimize its use in various medical fields.